Cas no 1566164-00-8 (1-bromo-3-(methylsulfanyl)propan-2-ol)

• Product Name: 1-bromo-3-(methylsulfanyl)propan-2-ol
• CAS No: 1566164-00-8
• MF: C₄H₉BrOS
• MW: 185.082659482956
• CID: 6313025
• PubChem ID: 112561012
• Update Time: 2025-10-29

1-bromo-3-(methylsulfanyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(methylsulfanyl)propan-2-ol
• EN300-1913128
• 1566164-00-8

• Inchi： 1S/C4H9BrOS/c1-7-3-4(6)2-5/h4,6H,2-3H2,1H3
• InChI Key： ILPWTTOYNGMNSV-UHFFFAOYSA-N
• SMILES： BrCC(CSC)O

Computed Properties

• Exact Mass: 183.95575g/mol
• Monoisotopic Mass: 183.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 42.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins

Additional information on 1-bromo-3-(methylsulfanyl)propan-2-ol

1-Bromo-3-(Methylsulfanyl)Propan-2-ol: A Comprehensive Overview

1-Bromo-3-(methylsulfanyl)propan-2-ol, also known by its CAS number 1566164-00-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a bromine atom, a methylsulfanyl group, and a hydroxyl group, has garnered attention due to its potential in catalytic processes and as an intermediate in the synthesis of advanced materials.

The molecular structure of 1-bromo-3-(methylsulfanyl)propan-2-ol plays a crucial role in its chemical reactivity and functionality. The presence of the bromine atom introduces electrophilic properties, making it a valuable substrate for substitution reactions. Meanwhile, the methylsulfanyl group contributes to the compound's stability and enhances its solubility in polar solvents, which is advantageous for various synthetic procedures.

Recent studies have highlighted the potential of 1-bromo-3-(methylsulfanyl)propan-2-ol in the development of novel catalysts for industrial processes. Researchers have demonstrated that this compound can serve as a precursor for creating highly efficient catalysts with tailored properties, such as enhanced activity and selectivity in hydrogenation reactions. These findings underscore its importance in advancing green chemistry and sustainable manufacturing practices.

In the realm of materials science, 1-bromo-3-(methylsulfanyl)propan-2-ol has been explored for its role in synthesizing advanced polymers and nanoparticles. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for creating materials with unique mechanical and thermal properties. Additionally, its use as a stabilizing agent in nanoparticle synthesis has been reported, further expanding its utility in cutting-edge research.

The synthesis of 1-bromo-3-(methylsulfanyl)propan-2-ol involves a series of well-established organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways, reducing costs and minimizing waste generation.

In conclusion, 1-bromo-3-(methylsulfanyl)propan-2-ol, with its distinctive chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. Its role as an intermediate in catalysis, polymer synthesis, and nanoparticle engineering positions it as a key compound in driving innovation across multiple disciplines.